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Compound of Interest

Compound Name: Mirogabalin Besylate

Cat. No.: B609055 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

Mirogabalin Besylate is a critical component of laboratory safety and regulatory compliance.

This document provides essential, step-by-step guidance for the safe and compliant disposal of

Mirogabalin Besylate, ensuring the protection of personnel and the environment.

Mirogabalin Besylate, a gabapentinoid currently approved for use in Japan and other regions

for treating neuropathic pain, is not classified as a hazardous waste by the U.S. Environmental

Protection Agency (EPA).[1] Furthermore, as of the latest information, Mirogabalin Besylate is

not approved by the U.S. Food and Drug Administration (FDA) and is therefore not a scheduled

controlled substance by the Drug Enforcement Administration (DEA) in the United States.[1][2]

[3] Consequently, in the U.S., it should be managed as a non-hazardous, non-controlled

pharmaceutical waste.

Disposal Plan: A Step-by-Step Guide
Adherence to the following procedural steps will ensure the safe and compliant disposal of

Mirogabalin Besylate from a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling Mirogabalin Besylate for disposal,

ensure appropriate PPE is worn, including:

Safety glasses or goggles

Chemical-resistant gloves
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Laboratory coat

2. Waste Segregation:

Do not dispose of Mirogabalin Besylate down the drain or in regular trash.

Segregate Mirogabalin Besylate waste from other laboratory waste streams. This includes

pure compound, contaminated labware (e.g., vials, pipette tips), and any solutions containing

the compound.

3. Containment:

Place all Mirogabalin Besylate waste into a designated, leak-proof, and clearly labeled

waste container.

The container should be made of a material compatible with the chemical.

The label should clearly identify the contents as "Mirogabalin Besylate Waste" or "Non-

Hazardous Pharmaceutical Waste."

4. Licensed Waste Disposal Vendor:

Arrange for the collection and disposal of the Mirogabalin Besylate waste through a

licensed and reputable pharmaceutical waste vendor.

These vendors are equipped to handle and dispose of chemical and pharmaceutical waste in

accordance with all federal, state, and local regulations.

The primary recommended method of disposal for non-hazardous pharmaceuticals is

incineration by a licensed facility to ensure complete destruction.

5. Documentation:

Maintain accurate records of the disposal process, including the name of the waste vendor,

the date of collection, and the quantity of waste disposed of. This documentation is crucial for

regulatory compliance and internal safety audits.
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Quantitative Data Summary
While specific quantitative disposal limits for Mirogabalin Besylate are not defined due to its

non-hazardous classification, the following table summarizes key identification information.

Identifier Value

Chemical Name Mirogabalin Besylate

CAS Number 1138245-21-2

Molecular Formula C18H25NO5S

EPA Hazardous Waste Status Not Listed

DEA Controlled Substance Status (U.S.) Not Scheduled

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Mirogabalin
Besylate in a laboratory environment.
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Mirogabalin Besylate Disposal Workflow

Disclaimer: This information is intended for guidance in a laboratory setting within the United

States. Regulations for pharmaceutical disposal can vary by location. Always consult your

institution's Environmental Health and Safety (EHS) department and adhere to all applicable

federal, state, and local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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